Cas no 2137638-99-2 (Ethanone, 1-[1-[(1R,3S)-3-aminocyclopentyl]-1H-1,2,3-triazol-4-yl]-, rel-)

• Product Name: Ethanone, 1-[1-[(1R,3S)-3-aminocyclopentyl]-1H-1,2,3-triazol-4-yl]-, rel-
• CAS No: 2137638-99-2
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 5278921
• Update Time: 2025-07-28

Ethanone, 1-[1-[(1R,3S)-3-aminocyclopentyl]-1H-1,2,3-triazol-4-yl]-, rel- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[1-[(1R,3S)-3-aminocyclopentyl]-1H-1,2,3-triazol-4-yl]-, rel-

• Inchi： 1S/C9H14N4O/c1-6(14)9-5-13(12-11-9)8-3-2-7(10)4-8/h5,7-8H,2-4,10H2,1H3/t7-,8+/m0/s1
• InChI Key： AGYIARZZOZXYPI-JGVFFNPUSA-N
• SMILES： C(=O)(C1=CN([C@@H]2CC[C@H](N)C2)N=N1)C

Additional information on Ethanone, 1-[1-[(1R,3S)-3-aminocyclopentyl]-1H-1,2,3-triazol-4-yl]-, rel-

Ethanone, 1-[1-[(1R,3S)-3-aminocyclopentyl]-1H-1,2,3-triazol-4-yl]-, rel-: A Comprehensive Overview in Modern Chemical Biology

Ethanone, 1-[1-[(1R,3S)-3-aminocyclopentyl]-1H-1,2,3-triazol-4-yl]-, rel-, is a highly specialized compound with significant implications in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 2137638-99-2, has garnered attention due to its unique structural properties and potential applications in drug development. The intricate molecular framework of this compound, featuring a ketone group (Ethanone) linked to a triazolyl moiety and an aminocyclopentyl side chain, positions it as a candidate for further exploration in medicinal chemistry.

The stereochemistry of the compound is particularly noteworthy, with the configuration specified as (1R,3S). This precise stereochemical arrangement is crucial in determining the biological activity and pharmacokinetic behavior of the molecule. The presence of the triazolyl ring not only contributes to the compound's complexity but also opens up possibilities for interactions with biological targets. Such structural features are often exploited in the design of novel therapeutic agents.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities. The triazolyl group in this compound is known to exhibit various pharmacological properties, including antimicrobial and anti-inflammatory effects. Researchers have been exploring the potential of triazoles as scaffolds for developing new drugs due to their ability to form stable complexes with biological targets. The incorporation of a triazolyl moiety into a molecule like Ethanone, 1-[1-[(1R,3S)-3-aminocyclopentyl]-1H-1,2,3-triazol-4-yl]-, rel-, could lead to novel compounds with enhanced therapeutic potential.

The aminocyclopentyl side chain adds another layer of complexity to the molecule. Cycloalkylamines are known to influence the solubility and metabolic stability of drugs. The specific configuration (1R,3S) suggests that the spatial arrangement of atoms in this side chain may play a critical role in how the compound interacts with biological systems. This aspect has been a focus of interest in recent studies aimed at optimizing drug candidates for better efficacy and reduced side effects.

Current research in chemical biology emphasizes the importance of understanding molecular interactions at a detailed level. Computational methods and high-throughput screening have become indispensable tools in identifying promising drug candidates. Ethanone, 1-[1-[(1R,3S)-3-aminocyclopentyl]-1H-1,2,3-triazol-4-yl]-, rel-, represents a compound that could benefit from these modern approaches. Its unique structure makes it an attractive candidate for virtual screening and experimental validation.

One of the most exciting areas of research involving this compound is its potential application in targeting specific disease pathways. For instance, studies have shown that certain triazolyl-containing molecules can inhibit enzymes involved in cancer cell proliferation. The structural features of Ethanone could be leveraged to develop inhibitors targeting other critical enzymes or receptors implicated in various diseases. The rel- prefix indicates that this is a racemic mixture or an enantiomerically enriched form, which could influence its selectivity and potency.

The synthesis of such complex molecules requires sophisticated organic chemistry techniques. Recent advancements in synthetic methodologies have made it possible to construct intricate molecular frameworks with high precision. The synthesis of Ethanone would likely involve multi-step reactions starting from readily available precursors. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis would be essential in achieving the desired stereochemistry.

In conclusion, Ethanone, 1-[1-[(1R,3S)-3-aminocyclopentyl]-1H-1,2,3-triazol-4-yl]-, rel-, is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and stereochemistry make it an attractive candidate for further exploration. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in developing new therapies for various diseases.